BREVETOXIN PbTx-3 BREVETOXIN PbTx-3 BREVETOXIN PbTx-3(cas 85079-48-7) is an activator of voltage-sensitive Na+ channels. Cyclic polyether, from the microorganism Ptychodiscus brevis. A neurotoxin that binds to voltage-gated sodium channels in nerve cells, leading to disruption of normal neurological processes and causing the illness clinically described as neurotoxic shellfish poisoning.
Brand Name: Vulcanchem
CAS No.: 85079-48-7
Catalog No.: VC000137
InChI: InChI=1S/C50H72O14/c1-25(24-51)14-28-17-37(52)50(8)41(54-28)19-33-34(61-50)18-32-29(55-33)10-9-12-46(4)42(58-32)23-49(7)40(62-46)21-39-47(5,64-49)13-11-30-44(60-39)26(2)15-31-36(56-30)22-48(6)38(57-31)20-35-45(63-48)27(3)16-43(53)59-35/h9-10,16,26,28-42,44-45,51-52H,1,11-15,17-24H2,2-8H3/b10-9-/t26-,28-,29-,30+,31+,32+,33+,34-,35+,36-,37+,38-,39+,40-,41-,42-,44-,45-,46+,47-,48+,49+,50+/m1/s1
SMILES: CC1CC2C(CC3(C(O2)CC4C(O3)C(=CC(=O)O4)C)C)OC5C1OC6CC7C(CC8C(O7)(CC=CC9C(O8)CC1C(O9)CC2C(O1)(C(CC(O2)CC(=C)CO)O)C)C)(OC6(CC5)C)C
Molecular Formula: C50H72O14
Molecular Weight: 897.112

BREVETOXIN PbTx-3

* For research use only. Not for human or veterinary use.

CAS No.: 85079-48-7

ADC Toxins

Catalog No.: VC000137

Molecular Formula: C50H72O14

Molecular Weight: 897.112

Purity: 95 % (HPLC)

BREVETOXIN PbTx-3 - 85079-48-7

CAS No. 85079-48-7
Product Name BREVETOXIN PbTx-3
Molecular Formula C50H72O14
Molecular Weight 897.112
InChI InChI=1S/C50H72O14/c1-25(24-51)14-28-17-37(52)50(8)41(54-28)19-33-34(61-50)18-32-29(55-33)10-9-12-46(4)42(58-32)23-49(7)40(62-46)21-39-47(5,64-49)13-11-30-44(60-39)26(2)15-31-36(56-30)22-48(6)38(57-31)20-35-45(63-48)27(3)16-43(53)59-35/h9-10,16,26,28-42,44-45,51-52H,1,11-15,17-24H2,2-8H3/b10-9-/t26-,28-,29-,30+,31+,32+,33+,34-,35+,36-,37+,38-,39+,40-,41-,42-,44-,45-,46+,47-,48+,49+,50+/m1/s1
InChIKey BKMHDYJRAAJTAD-FGRVLNGBSA-N
SMILES CC1CC2C(CC3(C(O2)CC4C(O3)C(=CC(=O)O4)C)C)OC5C1OC6CC7C(CC8C(O7)(CC=CC9C(O8)CC1C(O9)CC2C(O1)(C(CC(O2)CC(=C)CO)O)C)C)(OC6(CC5)C)C
Purity 95 % (HPLC)
Description BREVETOXIN PbTx-3(cas 85079-48-7) is an activator of voltage-sensitive Na+ channels. Cyclic polyether, from the microorganism Ptychodiscus brevis. A neurotoxin that binds to voltage-gated sodium channels in nerve cells, leading to disruption of normal neurological processes and causing the illness clinically described as neurotoxic shellfish poisoning.
References - Shimizu et al., J. Am. Chem. Soc.(1986) 108:514

- Trainer et al., ACS, Symposium series(1990) 418:166
  

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18.0152 g/mol